![molecular formula C10H11ClN2O B7451612 (5-Phenyl-1,3-oxazol-4-yl)methanamine hydrochloride](/img/structure/B7451612.png)
(5-Phenyl-1,3-oxazol-4-yl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5-Phenyl-1,3-oxazol-4-yl)methanamine hydrochloride, also known as POA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. POA is a synthetic molecule that belongs to the class of oxazole derivatives and has been found to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of (5-Phenyl-1,3-oxazol-4-yl)methanamine hydrochloride is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various signaling pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. Additionally, this compound has been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that plays a crucial role in the regulation of immune responses.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been found to have anti-bacterial, anti-viral, and anti-fungal properties by inhibiting the growth of various microorganisms.
Advantages and Limitations for Lab Experiments
(5-Phenyl-1,3-oxazol-4-yl)methanamine hydrochloride has several advantages for lab experiments. It is a synthetic molecule that can be easily synthesized in the lab, which makes it readily available for research purposes. Additionally, this compound has been found to be stable under various conditions, which makes it suitable for long-term storage. However, there are also some limitations to the use of this compound in lab experiments. This compound has been found to have low solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Additionally, this compound has been found to have low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for the research on (5-Phenyl-1,3-oxazol-4-yl)methanamine hydrochloride. One potential direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative diseases. Another potential direction is to investigate its potential as an anti-diabetic agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its biological effects. Finally, further studies are needed to optimize the synthesis and formulation of this compound for use in vivo.
Synthesis Methods
The synthesis of (5-Phenyl-1,3-oxazol-4-yl)methanamine hydrochloride is a multi-step process that involves the reaction of 4-chloro-3-nitrobenzoic acid with phenylglycine to form an intermediate compound. The intermediate compound is then treated with thionyl chloride to yield (5-phenyl-1,3-oxazol-4-yl)methanamine. The final step involves the reaction of (5-phenyl-1,3-oxazol-4-yl)methanamine with hydrochloric acid to form this compound.
Scientific Research Applications
(5-Phenyl-1,3-oxazol-4-yl)methanamine hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, anti-bacterial, anti-viral, and anti-fungal properties. This compound has also been found to have neuroprotective effects and has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been found to have anti-diabetic properties and has shown potential in the treatment of metabolic disorders.
Properties
IUPAC Name |
(5-phenyl-1,3-oxazol-4-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O.ClH/c11-6-9-10(13-7-12-9)8-4-2-1-3-5-8;/h1-5,7H,6,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVCNLXSJEQXAGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=CO2)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.